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For Researchers, Scientists, and Drug Development Professionals

Introduction
MHY908 is a synthetic compound identified as a potent dual agonist for Peroxisome

Proliferator-Activated Receptor alpha (PPARα) and Peroxisome Proliferator-Activated Receptor

gamma (PPARγ).[1][2] These nuclear receptors are critical regulators of lipid and glucose

metabolism. Dual activation of PPARα and PPARγ presents a promising therapeutic strategy

for type 2 diabetes by concurrently addressing dyslipidemia and insulin resistance.[2][3] The

db/db mouse is a widely used genetic model of obesity, severe type 2 diabetes, and

hyperinsulinemia, making it an appropriate model for evaluating the efficacy of anti-diabetic

compounds like MHY908.[4][5][6]

These application notes provide a comprehensive overview of the experimental design for

evaluating the anti-diabetic effects of MHY908 in db/db mice, based on published research.[1]

[2] Detailed protocols for key in vivo and ex vivo analyses are provided to facilitate the

replication and extension of these findings.

Data Presentation
The following tables summarize the quantitative data from a 4-week study evaluating the

effects of MHY908 in 8-week-old male db/db mice.[2]

Table 1: Effects of MHY908 on Body Weight and Food Intake
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Group
Initial Body Weight
(g)

Final Body Weight
(g)

Food Intake (
g/day/mouse )

db/m Control 25.1 ± 0.5 28.3 ± 0.7 4.1 ± 0.2

db/db Control 45.3 ± 0.8 52.1 ± 1.1 10.2 ± 0.5

Calorie Restriction 45.5 ± 0.9 48.9 ± 1.0 6.1 ± 0.3

MHY908 (1 mg/kg) 45.2 ± 0.7 51.8 ± 1.2 10.1 ± 0.6

MHY908 (3 mg/kg) 45.4 ± 0.8 52.5 ± 1.3 10.3 ± 0.5

Data are presented as mean ± SEM.

Table 2: Effects of MHY908 on Serum Metabolic Parameters

Group
Glucose
(mg/dL)

Triglycerides
(mg/dL)

Insulin (ng/mL)
Adiponectin
(ng/mL)

db/m Control 150 ± 10 80 ± 7 1.5 ± 0.2 15.2 ± 1.1

db/db Control 480 ± 25 250 ± 20 8.5 ± 0.9 8.1 ± 0.7

Calorie

Restriction
250 ± 15 150 ± 12 4.2 ± 0.5 12.5 ± 1.0

MHY908 (1

mg/kg)
380 ± 20 200 ± 15 6.1 ± 0.7 9.8 ± 0.8

MHY908 (3

mg/kg)
280 ± 18 160 ± 14 4.5 ± 0.6 13.1 ± 1.2

Data are presented as mean ± SEM.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the proposed mechanism of action for MHY908 and a typical

experimental workflow for its evaluation in db/db mice.
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Acclimatize 8-week-old
db/db and db/m mice

Group Allocation:
- db/m Control
- db/db Control

- Calorie Restriction
- MHY908 (1 mg/kg)
- MHY908 (3 mg/kg)

4-Week Treatment Period
(MHY908 mixed in food)

Monitor Body Weight,
Food Intake, Blood Glucose

Oral Glucose
Tolerance Test (OGTT)

Insulin Tolerance
Test (ITT)

Euthanasia and
Tissue Collection
(Liver, Pancreas)

Serum Analysis:
Glucose, Insulin,

Triglycerides, Adiponectin

Western Blot:
ER Stress & Insulin
Signaling Proteins

Histology:
Liver (H&E, Oil Red O)

Pancreas (H&E)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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